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Mechanism of Action and Known Resistance

Fludioxonil is a phenylpyrrole fungicide derived from pyrrolnitrin, a natural compound produced by some

Pseudomonas bacteria [1]. Its biological activity is linked to the hyper-accumulation of glycerol, leading to

fungal cell swelling and rupture [1].

Molecular Target: Fludioxonil's primary target is group III histidine kinase (HHK), a key protein in

the fungal high-osmolarity glycerol (HOG) pathway [1]. This pathway is critical for fungal responses to
external stresses like osmotic shock.

Resistance Mutations: Fungal resistance is often linked to specific mutations in the HHK protein.
The table below lists identified mutations in non-target Penicillium species [1].

Fungal Species Mutation in Group III HHK (NikA) Associated Fungicide Resistance

Penicillium chrysogenum G693D Fludioxonil or Iprodione

Penicillium chrysogenum T1318P Fludioxonil or Iprodione

Penicillium oxalicum T960S Fludioxonil or Iprodione

These mutations result in multi-drug resistance, meaning strains resistant to fludioxonil are also frequently

resistant to the dicarboximide fungicide iprodione and its natural lead compound, pyrrolnitrin [1].
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Signaling Pathway and Mechanism Visualization

The following diagram illustrates the HOG pathway and the proposed mechanism of action for fludioxonil,

based on the described research.

Proposed Fludioxonil Mechanism via the HOG Pathway
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Fludioxonil inhibits group III HHK, disrupting the HOG pathway and causing lethal glycerol buildup [1].

A Framework for SAR Analysis

While a detailed SAR for Fludioxonil is not public, you can approach its study using established

computational medicinal chemistry methods.
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Core Scaffold Analysis: The Bemis-Murcko framework analysis is a standard method to decompose

a molecule into its core ring system and linkers [2] [3]. For Fludioxonil, this involves identifying the
central phenylpyrrole scaffold as a starting point for understanding how structural modifications affect

activity.
Suggested Workflow: The diagram below outlines a potential workflow to systematically investigate

the SAR of Fludioxonil.
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A systematic workflow for building a Structure-Activity Relationship model for Fludioxonil [2] [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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